![molecular formula C21H22N4O2 B287726 N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide](/img/structure/B287726.png)
N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide, also known as PIFH, is a synthetic compound that has been studied for its potential therapeutic effects. This compound has been shown to have promising results in scientific research, particularly in the fields of cancer and inflammation.
Mechanism of Action
The mechanism of action of N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide is not fully understood, but several studies have suggested that it may act through multiple pathways. One study found that this compound inhibited the activity of the NF-κB pathway, a key regulator of inflammation and immune response. Another study found that this compound inhibited the activity of the Wnt/β-catenin pathway, which has been implicated in cancer development and progression.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects in scientific research studies. One study found that this compound reduced the levels of reactive oxygen species (ROS) in a mouse model of acute lung injury, suggesting that it may have antioxidant effects. Another study found that this compound reduced the levels of lactate dehydrogenase (LDH) in a mouse model of breast cancer, indicating that it may have anti-tumor effects.
Advantages and Limitations for Lab Experiments
N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide has several advantages for lab experiments, including its relatively low cost and ease of synthesis. However, there are also limitations to using this compound in lab experiments, such as its limited solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for research on N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide, including:
1. Further studies on the mechanism of action of this compound, particularly in cancer and inflammation.
2. Studies on the potential therapeutic effects of this compound in other diseases, such as neurodegenerative disorders and autoimmune diseases.
3. Development of new synthesis methods for this compound that improve its solubility and reduce its toxicity.
4. Studies on the pharmacokinetics and pharmacodynamics of this compound in animal models and humans.
5. Development of this compound analogs with improved efficacy and reduced toxicity.
Conclusion
This compound is a synthetic compound that has shown promising results in scientific research studies, particularly in the fields of cancer and inflammation. While there are still many unanswered questions about the mechanism of action and potential therapeutic effects of this compound, its potential as a therapeutic agent warrants further investigation.
Synthesis Methods
The synthesis of N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide involves several steps, including the reaction of 6-bromo-3-isopropyl-5-methylphenol with potassium tert-butoxide, followed by the reaction of the resulting product with 2-chloro-4,6-diphenylpyrimidine. The final step involves the reaction of the resulting product with formic acid hydrazide. The synthesis of this compound has been well-documented in scientific literature, and several variations of the synthesis method have been reported.
Scientific Research Applications
N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide has been studied for its potential therapeutic effects in several scientific research studies. One study found that this compound had anti-inflammatory effects in a mouse model of acute lung injury, reducing the levels of pro-inflammatory cytokines and improving lung function. Another study found that this compound had anti-tumor effects in a mouse model of breast cancer, inhibiting tumor growth and reducing the number of cancer stem cells.
properties
Molecular Formula |
C21H22N4O2 |
---|---|
Molecular Weight |
362.4 g/mol |
IUPAC Name |
N-[[6-(3-methyl-5-propan-2-ylphenoxy)-2-phenylpyrimidin-4-yl]amino]formamide |
InChI |
InChI=1S/C21H22N4O2/c1-14(2)17-9-15(3)10-18(11-17)27-20-12-19(25-22-13-26)23-21(24-20)16-7-5-4-6-8-16/h4-14H,1-3H3,(H,22,26)(H,23,24,25) |
InChI Key |
UMPDWVASMNHQLL-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC(=C1)OC2=NC(=NC(=C2)NNC=O)C3=CC=CC=C3)C(C)C |
Canonical SMILES |
CC1=CC(=CC(=C1)OC2=NC(=NC(=C2)NNC=O)C3=CC=CC=C3)C(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.